Cas no 84257-12-5 (1,3-Dioxane-4,6-dione, 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-
• CAS No: 84257-12-5
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 1822571
• PubChem ID: 54712104
• Update Time: 2025-04-21

1,3-Dioxane-4,6-dione, 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-
• 2,2-dimethyl-5-(1-hydroxy-3-oxobutylidene)-1,3-dioxane-4,6-dione
• 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-(1-Hydroxy-3-oxo-butylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• RHAHRWVYXBXALZ-UHFFFAOYSA-N
• DB-260239
• 84257-12-5
• 5-(1-hydroxy-3-oxobutylidene)-2,2-dimethyl-[1,3]dioxane-4,6-dione
• SCHEMBL1028277
• DTXSID90716168

• Inchi： 1S/C10H12O6/c1-5(11)4-6(12)7-8(13)15-10(2,3)16-9(7)14/h12H,4H2,1-3H3
• InChI Key： RHAHRWVYXBXALZ-UHFFFAOYSA-N
• SMILES： O1C(/C(=C(\CC(C)=O)/O)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 228.063
• Monoisotopic Mass: 228.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 0.7